5-Amino-2-cyclopentyl-4-(4-methylpent-1-ynyl)phenyl methyl carbonate

• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol
• IUPAC Name: [5-amino-2-cyclopentyl-4-(4-methylpent-1-ynyl)phenyl] methyl carbonate
• InChI: InChI=1S/C19H25NO3/c1-13(2)7-6-10-15-11-16(14-8-4-5-9-14)18(12-17(15)20)23-19(21)22-3/h11-14H,4-5,7-9,20H2,1-3H3
• InChI Key: RFZIHOOQTZUQKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC#CC1=CC(=C(C=C1N)OC(=O)OC)C2CCCC2

Description

5-Amino-2-cyclopentyl-4-(4-methylpent-1-ynyl)phenyl methyl carbonate is a useful research compound. Its molecular formula is C19H25NO3 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Cyclopentyl-4-(4-methylpent-1-ynyl)-5-nitrophenyl methyl carbonate (75 mg, 0.22 mmol) was dissolved in a mixture of glacial acetic acid (940 μL) and water (235 μL). Zn dust (71 mg, 1.09 mmol) was added at room temperature and the reaction stirred for 10 min. The reaction was diluted with methanol (5 mL), filtered and concentrated. The product was brought up in dichloromethane, washed with 50% saturated NaHCO3, dried over Na2SO4, filtered, and dried down to provide 5-amino-2-cyclopentyl-4-(4-methylpent-1-ynyl)phenyl methyl carbonate as a clear orange oil (68 mg, 99% yield). LC/MS m/z 316.2 [M+H]+.